Cas no 2172479-13-7 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid
• CAS No: 2172479-13-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5985544
• PubChem ID: 165821651
• Update Time: 2025-05-25

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid
• EN300-1559103
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutyl}acetic acid
• 2172479-13-7

• Inchi： 1S/C28H26N2O5/c31-26(32)15-17-13-18(14-17)29-27(33)23-11-5-6-12-25(23)30-28(34)35-16-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-12,17-18,24H,13-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YRJLDIDJZDDTJP-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic Acid: A Comprehensive Overview

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid, identified by the CAS registry number 2172479-13-7, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a cyclobutane ring, a benzamide group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality to the molecule, making it versatile for various applications.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis pathway. These developments have not only improved yield but also enhanced the purity of the final product, which is critical for its application in sensitive biological assays.

In terms of biological activity, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid has shown promise as a potential therapeutic agent. Studies have demonstrated its ability to modulate specific protein-protein interactions, a mechanism that is increasingly targeted in drug discovery. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in oncogenic signaling pathways. This makes it a candidate for further exploration in cancer therapy.

The structural features of this compound also make it an interesting candidate for materials science applications. The cyclobutane ring introduces strain into the molecule, which can be exploited for designing mechanically robust materials or for creating molecular switches. Additionally, the Fmoc group provides a handle for post-synthesis modifications, enabling researchers to tailor the compound's properties for specific applications.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. High-resolution MS has provided precise molecular weight data, while NMR spectroscopy has elucidated the spatial arrangement of atoms within the molecule. These analyses are essential for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, ongoing research aims to optimize the synthesis of CAS 2172479-13-7 to make it more scalable and cost-effective. Green chemistry principles are being integrated into these efforts to minimize environmental impact. Furthermore, preclinical studies are being conducted to evaluate the safety and efficacy profiles of this compound as a potential drug candidate.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutyl}acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.